![molecular formula C11H16N2O4S B3918508 N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3918508.png)
N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide, also known as MMG or MMG-11, is a compound that has been widely used in scientific research due to its potential therapeutic applications. MMG is a small molecule that belongs to the class of glycine transporter 1 (GlyT1) inhibitors.
Mechanism of Action
N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide works by inhibiting the activity of GlyT1, which is responsible for the reuptake of glycine in the brain. Glycine is an important neurotransmitter that plays a critical role in the regulation of NMDA receptors, which are involved in learning and memory. By inhibiting GlyT1, this compound increases the availability of glycine in the brain, which enhances the activity of NMDA receptors.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of glycine in the brain, enhance the activity of NMDA receptors, and improve cognitive function. This compound has also been shown to reduce the levels of glutamate, which is an excitatory neurotransmitter that is involved in a number of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide in lab experiments is its specificity for GlyT1. This compound has been shown to have minimal activity against other transporters and receptors, which makes it a useful tool for studying the role of GlyT1 in various neurological disorders. However, one of the limitations of using this compound is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are a number of future directions for research on N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide. One area of interest is in the development of more potent and selective GlyT1 inhibitors. Another area of interest is in the use of this compound in combination with other drugs for the treatment of neurological disorders. Additionally, there is a need for further research on the long-term effects of this compound, as well as its potential side effects. Overall, this compound has the potential to be a valuable tool for the treatment of a variety of neurological disorders, and further research is needed to fully understand its therapeutic potential.
Scientific Research Applications
N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications. One of the major areas of research is in the treatment of schizophrenia. This compound has been shown to improve cognitive function and reduce negative symptoms in animal models of schizophrenia. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, depression, and anxiety.
Properties
IUPAC Name |
2-(3-methoxy-N-methylsulfonylanilino)-N-methylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O4S/c1-12-11(14)8-13(18(3,15)16)9-5-4-6-10(7-9)17-2/h4-7H,8H2,1-3H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWTLBEOLNUXMOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN(C1=CC(=CC=C1)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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